4-(6-morpholino-9H-purin-2-yl)phenol

• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol
• IUPAC Name: 4-(6-morpholin-4-yl-7H-purin-2-yl)phenol
• InChI: InChI=1S/C15H15N5O2/c21-11-3-1-10(2-4-11)13-18-14-12(16-9-17-14)15(19-13)20-5-7-22-8-6-20/h1-4,9,21H,5-8H2,(H,16,17,18,19)
• InChI Key: PSGSPCJHCOUEEU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC3=C2NC=N3)C4=CC=C(C=C4)O

Description

4-(6-Morpholino-9H-purin-2-yl)phenol is a purine derivative featuring a morpholino group at the 6-position and a phenolic hydroxyl group at the para-position of the phenyl ring attached to the purine’s 2-position. This compound is part of a broader class of purine-based molecules explored for their biological activity, particularly in kinase inhibition (e.g., mTOR/PI3K pathways) . Its synthesis typically involves nucleophilic substitution reactions, as seen in the coupling of morpholine with halogenated purine precursors under basic conditions .

Comparison with Similar Compounds

Structural Modifications and Key Derivatives

The following table summarizes structural analogs and their key features:

Compound Name	Substituents	Molecular Weight	Key Functional Groups	Potential Applications	References
4-(6-Morpholino-9H-purin-2-yl)phenol	-OH at phenyl para-position	313.33 g/mol	Morpholino, phenol	Kinase inhibition, NLO studies
4-Chloro-2-(9-methyl-6-morpholino-9H-purin-2-yl)phenol (3k)	-Cl at phenyl para-position, -CH₃ at purine N9	347.80 g/mol	Morpholino, chloro, methyl	Enhanced lipophilicity
2-(6-Morpholino-9H-purin-2-yl)phenol (3n)	-OH at phenyl ortho-position	313.33 g/mol	Morpholino, phenol	Structural isomer studies
N-(4-Fluorophenyl)-6-morpholino-9H-purin-2-amine	-NH-(4-Fluorophenyl) at purine 2-position	314.32 g/mol	Morpholino, fluoro, aniline	Adenosine receptor antagonism
4-((4-Methylpiperazin-1-yl)methyl)-N-(3-(6-morpholino-9H-purin-2-yl)phenyl)benzamide (1b)	Benzamide at phenyl meta-position, piperazinyl-methyl group	708.81 g/mol	Morpholino, benzamide, piperazine	Multi-target kinase inhibition

Physicochemical Properties

• Solubility: The phenolic -OH group in 4-(6-morpholino-9H-purin-2-yl)phenol enhances aqueous solubility compared to halogenated analogs (e.g., 3k), which are more lipophilic .
• Stability : Methylation at purine N9 (as in 3k ) may reduce metabolic degradation compared to unmethylated analogs .

Nonlinear Optical (NLO) Properties

While direct data on 4-(6-morpholino-9H-purin-2-yl)phenol’s NLO properties are lacking, structurally related compounds (e.g., 4-(4,5-diphenyl-1H-imidazole-2-yl)phenol) exhibit high third-order susceptibility (χ⁽³⁾ ~ 10⁻⁶ esu) due to π-conjugation and charge transfer interactions. The phenol group in the target compound may similarly contribute to NLO behavior by enabling intermolecular hydrogen bonding and polarization .

Kinase Inhibitor Development

Derivatives like 1b demonstrate nanomolar IC₅₀ values against PI3K isoforms, attributed to the benzamide group’s ability to occupy hydrophobic kinase pockets. In contrast, simpler analogs (e.g., 3n) show weaker activity, highlighting the importance of strategic substituents .